Cas no 220270-63-3 (Ethanone,2-bromo-1-(1-methyl-1H-pyrrol-3-yl)-)

• Product Name: Ethanone,2-bromo-1-(1-methyl-1H-pyrrol-3-yl)-
• CAS No: 220270-63-3
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 243880
• PubChem ID: 18367841
• Update Time: 2025-04-19

Ethanone,2-bromo-1-(1-methyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(1-methyl-1H-pyrrol-3-yl)-
• 3-(Bromoacetyl)-1-methylpyrrole
• 2-bromo-1-(1-methylpyrrol-3-yl)ethanone
• 2-Bromo-1-(1-methyl-1H-pyrrol-3-yl)ethan-1-one
• DTXSID10593170
• 220270-63-3
• SCHEMBL7502013
• 2-Bromo-1-(1-methyl-1H-pyrrol-3-yl)ethanone

• Inchi： 1S/C7H8BrNO/c1-9-3-2-6(5-9)7(10)4-8/h2-3,5H,4H2,1H3
• InChI Key： YRELCDYVYXDYBH-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN(C)C=1)=O

Computed Properties

• Exact Mass: 200.97894
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22